2-propyl-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-propyl-N-[[2-(pyrazol-1-ylmethyl)phenyl]methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C18H20N4OS/c1-2-6-17-21-16(13-24-17)18(23)19-11-14-7-3-4-8-15(14)12-22-10-5-9-20-22/h3-5,7-10,13H,2,6,11-12H2,1H3,(H,19,23)
• InChI Key: BDTDAKDYCWSBDP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC(=CS1)C(=O)NCC2=CC=CC=C2CN3C=CC=N3
• Molecular Formula: C18H20N4OS
• Molecular Weight: 340.4 g/mol

Description

The compound “2-propyl-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]-1,3-thiazole-4-carboxamide” is a complex organic molecule that contains a pyrazole ring and a thiazole ring. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Thiazole, on the other hand, is a heterocyclic compound that consists of a five-membered ring containing both sulfur and nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrazole and thiazole rings would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Pyrazole and thiazole rings are known to participate in a variety of chemical reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain pyrazole or thiazole rings work by interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the conditions under which it is handled. Proper safety precautions should always be taken when working with chemicals.

Future Directions

The future research directions for this compound could include studying its potential uses, investigating its properties, and developing methods for its synthesis.